Cas no 936940-25-9 (3,4-Diethyl-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3,4-Diethyl-1-methyl-1H-pyrazol-5-amine
• CAS No: 936940-25-9
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 999963
• PubChem ID: 28064035
• Update Time: 2025-06-26

3,4-Diethyl-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3,4-Diethyl-1-methyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 3,4-diethyl-1-methyl-
• EN300-1148634
• 4,5-diethyl-2-methylpyrazol-3-amine
• 936940-25-9
• CS-0296561
• AKOS009861041
• CHEMBL4544649
• 1H-Pyrazol-5-amine, 3,4-diethyl-1-methyl-
• MFCD08059966

• MDL： MFCD08059966
• Inchi： 1S/C8H15N3/c1-4-6-7(5-2)10-11(3)8(6)9/h4-5,9H2,1-3H3
• InChI Key： JGMHCAPAKGWERZ-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(CC)C(CC)=N1)N

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3,4-Diethyl-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3,4-Diethyl-1-methyl-1H-pyrazol-5-amine (CAS No. 936940-25-9): Properties, Applications, and Industry Insights

3,4-Diethyl-1-methyl-1H-pyrazol-5-amine (CAS No. 936940-25-9) is a specialized organic compound belonging to the pyrazole amine family. Its unique molecular structure, featuring diethyl and methyl substituents, grants it distinct chemical properties that make it valuable in pharmaceutical research, agrochemical development, and material science. The compound’s pyrazole core is known for its versatility, often serving as a building block for heterocyclic derivatives with bioactive potential.

In recent years, the demand for pyrazole-based compounds has surged due to their applications in drug discovery and sustainable agriculture. Researchers are particularly interested in 3,4-Diethyl-1-methyl-1H-pyrazol-5-amine for its potential role in modulating enzyme activity or as a precursor for crop protection agents. Its amine functionality allows for further derivatization, enabling the synthesis of targeted molecules with enhanced efficacy and selectivity.

The compound’s physicochemical properties, such as solubility, stability, and reactivity, have been extensively studied to optimize its use in industrial processes. For instance, its lipophilic nature makes it suitable for formulations requiring controlled release, a feature highly sought after in precision agriculture and pharmaceutical formulations. These attributes align with current trends favoring green chemistry and reduced environmental impact.

From an analytical perspective, advanced techniques like HPLC, NMR, and mass spectrometry are employed to ensure the purity and consistency of 936940-25-9. Quality control is critical, especially when the compound is used in high-value applications such as biocatalysis or medicinal chemistry. Regulatory compliance, including REACH and FDA guidelines, further underscores the importance of rigorous testing protocols.

Market trends indicate growing interest in custom synthesis of 3,4-Diethyl-1-methyl-1H-pyrazol-5-amine, driven by its niche applications. Companies specializing in fine chemicals are investing in scalable production methods to meet the needs of research institutions and industrial partners. Additionally, the compound’s potential in catalysis and polymer science is being explored, opening new avenues for innovation.

In summary, 3,4-Diethyl-1-methyl-1H-pyrazol-5-amine (CAS No. 936940-25-9) represents a compelling case study in the intersection of chemistry and technology. Its multifaceted applications, coupled with stringent quality standards, position it as a key player in advancing sustainable solutions across multiple industries. As research continues, this compound is poised to address emerging challenges in healthcare, agriculture, and material sciences.